Cas no 1806420-22-3 (5-Hydroxy-3-iodo-2-methylpyridine)

• Product Name: 5-Hydroxy-3-iodo-2-methylpyridine
• CAS No: 1806420-22-3
• MF: C₆H₆INO
• MW: 235.022413730621
• CID: 4907359
• Update Time: 2025-05-20

5-Hydroxy-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-3-iodo-2-methylpyridine

• Inchi： 1S/C6H6INO/c1-4-6(7)2-5(9)3-8-4/h2-3,9H,1H3
• InChI Key： FJYYDADXMOXKMH-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 5-Hydroxy-3-iodo-2-methylpyridine

5-Hydroxy-3-Iodo-2-Methylpyridine: A Comprehensive Overview

5-Hydroxy-3-Iodo-2-Methylpyridine, also known by its CAS number 1806420-22-3, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative is characterized by its unique structure, which includes a hydroxyl group at the 5-position, an iodine atom at the 3-position, and a methyl group at the 2-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 5-Hydroxy-3-Iodo-2-Methylpyridine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient routes for its preparation, often utilizing catalytic systems or microwave-assisted techniques to accelerate reaction rates and improve selectivity. These improvements have not only enhanced the scalability of production but also opened up new avenues for exploring its potential applications.

One of the most promising areas of research involving 5-Hydroxy-3-Iodo-2-Methylpyridine is its role in drug discovery. The compound has shown potential as a lead molecule in the development of novel therapeutics targeting various diseases, including cancer and neurodegenerative disorders. Its iodinated structure allows for unique interactions with biological systems, making it an attractive candidate for designing drugs with high bioavailability and specificity. Recent studies have demonstrated that this compound exhibits significant anti-proliferative activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent.

In addition to its pharmacological applications, 5-Hydroxy-3-Iodo-2-Methylpyridine has also found utility in materials science. Its ability to act as a coordinating ligand makes it valuable in the synthesis of metal complexes with applications in catalysis and sensing technologies. Researchers have explored its use in creating coordination polymers and metal-organic frameworks (MOFs), which exhibit interesting properties such as high surface area and selective adsorption capabilities. These materials hold promise for use in gas storage, separation, and catalytic processes.

The electronic properties of 5-Hydroxy-3-Iodo-2-Methylpyridine are another area of active investigation. Its conjugated system and substituent effects influence its optical and electronic characteristics, making it a candidate for applications in optoelectronics and photovoltaics. Recent studies have examined its role as a building block in constructing organic semiconductors with tailored electronic properties, which could be used in next-generation electronic devices.

The stability and reactivity of 5-Hydroxy-3-Iodo-2-Methylpyridine under various conditions are critical factors that influence its practical applications. Research has shown that the compound exhibits moderate stability under ambient conditions but can undergo transformations under specific stimuli such as light or heat. Understanding these behaviors is essential for optimizing its use in both laboratory settings and industrial applications.

In conclusion, 5-Hydroxy-3-Iodo-2-Methylpyridine, with its CAS number 1806420-22-3, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for researchers seeking innovative solutions in chemistry, pharmacology, and materials science.